Cas no 1249869-24-6 (1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one)

• Product Name: 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one
• CAS No: 1249869-24-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5692311
• PubChem ID: 19872061
• Update Time: 2025-08-03

1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10469464
• 1-(5-(tert-butyl)-2-hydroxy-3-methylphenyl)ethanone
• AKOS011655319
• EN300-1276511
• 1-(5-TERT-BUTYL-2-HYDROXY-3-METHYLPHENYL)ETHAN-1-ONE
• 1-(5-tert.butyl-3-methyl-hydroxyphenyl)-ethanone
• VJYGMZOOLJJNAL-UHFFFAOYSA-N
• 1249869-24-6
• Ethanone, 1-[5-(1,1-dimethylethyl)-2-hydroxy-3-methylphenyl]-
• 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one

• Inchi： 1S/C13H18O2/c1-8-6-10(13(3,4)5)7-11(9(2)14)12(8)15/h6-7,15H,1-5H3
• InChI Key： VJYGMZOOLJJNAL-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 281.0±35.0 °C(Predicted)
• pka: 10.74±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one

Comprehensive Overview of 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one (CAS No. 1249869-24-6)

1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one, with the CAS number 1249869-24-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, features a unique molecular structure combining a tert-butyl group, a hydroxy group, and a methylphenyl moiety. Its distinct properties make it a valuable intermediate in synthetic chemistry, particularly in the development of high-performance materials and bioactive molecules.

The growing interest in 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one is driven by its potential applications in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalytic processes and as a precursor for environmentally friendly products. This aligns with the global shift toward eco-friendly chemicals and renewable resources, topics that dominate current scientific discourse and search engine queries.

From a structural perspective, the presence of the tert-butyl group enhances the compound's steric hindrance, which can influence its reactivity and stability. This characteristic is particularly valuable in designing UV stabilizers and antioxidants, which are widely used in polymers and coatings. The hydroxy group further contributes to its versatility, enabling derivatization for targeted applications, such as drug discovery and flavor and fragrance industries.

In the pharmaceutical sector, 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one is being investigated for its potential as a pharmacophore in novel therapeutic agents. Its structural motifs are reminiscent of bioactive phenolic compounds, which are known for their anti-inflammatory and antioxidant properties. This has led to increased searches for "phenolic derivatives in medicine" and "synthetic routes for bioactive ketones," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 1249869-24-6 typically involves multi-step organic reactions, including Friedel-Crafts acylation and selective hydroxylation. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, addressing the demand for scalable and cost-effective methods. These innovations are frequently searched by chemists and engineers seeking optimized synthetic protocols.

Another area of interest is the compound's potential in advanced materials. Its ability to act as a building block for supramolecular architectures and functional polymers has sparked curiosity in materials science communities. Queries like "tert-butyl phenol derivatives in materials" and "high-performance polymer additives" highlight the intersection of this compound with emerging technologies.

In conclusion, 1-(5-tert-Butyl-2-hydroxy-3-methylphenyl)ethan-1-one (CAS No. 1249869-24-6) stands out as a multifaceted compound with broad applicability. Its relevance to sustainable chemistry, pharmaceutical development, and material innovation ensures its continued prominence in scientific research and industrial applications. As the demand for specialized organic intermediates grows, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.